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Compound of Interest

Compound Name: A 1120

Cat. No.: B1666370 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of A-1120, a Nonretinoid RBP4 Antagonist.

This document provides critical safety and logistical information for the handling of A-1120

(CAS RN: 1152782-19-8), a selective non-retinoid ligand for retinol-binding protein 4 (RBP4).[1]

Adherence to these guidelines is essential to ensure a safe laboratory environment and to

maintain the integrity of your research.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling A-1120.

PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Use chemically resistant gloves (e.g., nitrile,

neoprene). Wear a lab coat and ensure full body

coverage.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge is required if working

outside a fume hood or if there is a risk of

aerosolization.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1666370?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82535656.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure safety shower and eyewash stations are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid A-1120 within a

chemical fume hood to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add A-1120 slowly to the solvent to avoid

splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe dust or

vapor.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn. Do not eat, drink,

or smoke in the laboratory.

Storage:

Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
All waste materials contaminated with A-1120 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, bench paper) in a

designated, labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing A-1120 in a separate, labeled hazardous

waste container.

Disposal: Dispose of all hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Alert: Notify your supervisor and your institution's EHS department.

Secure: Restrict access to the spill area.

Cleanup: Only trained personnel with appropriate PPE should clean up the spill. Use an

absorbent material to contain the spill, then collect it into a sealed, labeled hazardous waste

container.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

